Cas no 41621-49-2 (Ciclopirox olamine)

• Product Name: Ciclopirox olamine
• CAS No: 41621-49-2
• MF: C₁₄H₂₄N₂O₃
• MW: 268.351963996887
• MDL: MFCD00078997
• CID: 55445
• PubChem ID: 329749395
• Update Time: 2026-05-14

Ciclopirox olamine Chemical and Physical Properties

Names and Identifiers

• 6-Cyclohexyl-1-hydroxy-4-methylpyridin-2(1H)-one compound with 2-aminoethanol (1:1)
• 6-CYCLOHEXYL-1-HYDROXY-4-METHYL-1H-PYRIDIN-2-ONE, 2-AMINO-ETHANOL
• 6-CYCLOHEXYL-1-HYDROXY-4-METHYL-2[1H]-PYRIDONE ETHANOLAMINE SALT
• 6-CYCLOHEXYL-1-HYDROXY-4-METHYL-2(1H)-PYRIDONE ETHANOLAMMONIUM SALT
• 6-cyclohexyl-1-hydroxy-4-methylpyridin-2(1h)-one 2-aminoethanol (1:1)
• ciclopirox ethanolamine
• Ciclopirox Olamine
• 2-aminoethanol,6-cyclohexyl-1-hydroxy-4-methylpyridin-2-one
• Ciclopirox
• Ciciopirox Olamine
• 6-Cyclohexyl-1-hydroxy-4-methylpyridin-2(1H)-one compound with 2-aminoethanol
• Ciclobirox Olamine
• 6-Cyclohexyl-1-hydroxy-4-methyl-2(1H)-pyridone Ethanolamine Salt
• HOE 296
• Ciclopirox olamine

• MDL： MFCD00078997
• Inchi： InChI=1S/C12H17NO2.C2H7NO/c1-9-7-11(13(15)12(14)8-9)10-5-3-2-4-6-10;3-1-2-4/h7-8,10,15H,2-6H2,1H3;4H,1-3H2
• InChI Key： MBRHNTMUYWQHMR-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C=C(C2CCCCC2)N1O.NCCO

Computed Properties

• Exact Mass: 268.17900
• Monoisotopic Mass: 268.178693
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.8
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.7400
• Melting Point: 143°C(lit.)
• Boiling Point: 350°C at 760 mmHg
• Flash Point: 165.5°C
• Solubility: In vitro: DMSO solubility 62.5 mg/ml (232.90 mm; need ultrasonic)
• PSA: 88.48000
• LogP: 2.07940
• Merck: 2266
• Solubility: Not determined
• Vapor Pressure: No data available

Ciclopirox olamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38
• Safety Instruction： S26
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：UU7785500
• Hazardous Material Identification：
• Safety Term：S26
• Toxicity：LD50 in mice, rats (mg/kg): 2898, 3290 orally (Alpermann, Schutz)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Ciclopirox olamine

Introduction to Ciclopirox Olamine (CAS No. 41621-49-2) and Its Recent Applications in Chemical Biology and Medicine

Ciclopirox Olamine, identified by its Chemical Abstracts Service (CAS) number 41621-49-2, is a well-documented compound with significant implications in the fields of pharmaceutical chemistry and biochemistry. This compound, a derivative of ciclopirox, has garnered attention for its unique molecular structure and versatile applications, particularly in antifungal and antimicrobial therapies. The inclusion of olamine in its molecular framework enhances its solubility and bioavailability, making it a promising candidate for various medical formulations.

The chemical structure of Ciclopirox Olamine (CAS No. 41621-49-2) features a hydroxypyridone core combined with an olamine moiety, which contributes to its broad-spectrum antimicrobial activity. This dual functionality allows the compound to interact effectively with fungal cell walls, disrupting essential metabolic pathways and leading to cell lysis. The olamine component further improves the compound's ability to penetrate biological membranes, enhancing its therapeutic efficacy.

Recent research has highlighted the potential of Ciclopirox Olamine (CAS No. 41621-49-2) in addressing drug-resistant fungal infections. Studies have demonstrated that this compound exhibits superior activity against various strains of Candida, including those resistant to conventional antifungal agents. The mechanism of action involves the inhibition of ergosterol biosynthesis, a critical component of fungal cell membranes, thereby compromising cell integrity and function.

In addition to its antifungal properties, Ciclopirox Olamine (CAS No. 41621-49-2) has shown promise in wound care applications. Its ability to inhibit bacterial growth while promoting tissue regeneration makes it an ideal candidate for topical formulations designed to accelerate healing in chronic wounds. Clinical trials have reported significant reductions in wound size and improved granulation tissue formation when using Ciclopirox Olamine-based treatments.

The pharmacokinetic profile of Ciclopirox Olamine (CAS No. 41621-49-2) is another area of interest. Due to its enhanced solubility and stability, the compound can be formulated into various delivery systems, including creams, ointments, and solutions. This flexibility allows for targeted therapy depending on the specific clinical need. Furthermore, studies indicate that Ciclopirox Olamine exhibits low systemic absorption upon topical application, minimizing potential side effects associated with systemic drug administration.

Advances in computational chemistry have further elucidated the interactions between Ciclopirox Olamine (CAS No. 41621-49-2) and biological targets. Molecular docking studies have revealed that the compound binds tightly to fungal enzymes involved in ergosterol synthesis, providing insights into its mechanism of action at a molecular level. These findings have paved the way for structure-based drug design approaches aimed at optimizing the therapeutic potential of Ciclopirox Olamine.

The integration of nanotechnology with traditional pharmaceutical formulations has opened new avenues for utilizing Ciclopirox Olamine (CAS No. 41621-49-2). Nanocarriers such as liposomes and polymeric nanoparticles have been explored as delivery systems to enhance the bioavailability and targeted action of this compound. Preliminary results suggest that nanotechnology-based formulations can improve therapeutic outcomes while reducing dosing frequency and associated side effects.

Emerging evidence also suggests that Ciclopirox Olamine (CAS No. 41621-49-2) may have applications beyond antifungal therapy. Research is ongoing to investigate its potential role in modulating inflammatory responses and immune function. The compound's ability to interact with cellular signaling pathways may make it a valuable tool in developing novel immunomodulatory therapies.

The regulatory landscape for pharmaceuticals like Ciclopirox Olamine (CAS No. 41621-49-2) continues to evolve, with increasing emphasis on safety and efficacy evaluations. Regulatory agencies worldwide are implementing stringent guidelines to ensure that new drug candidates meet rigorous standards before entering clinical use. The growing demand for effective antifungal agents has positioned compounds like Ciclopirox Olamine as key players in future therapeutic strategies.

In conclusion, Ciclopirox Olamine (CAS No. 41621-49-2) represents a significant advancement in chemical biology and medicine due to its broad-spectrum antimicrobial activity, enhanced solubility, and versatile formulation options. Ongoing research continues to uncover new applications and mechanisms of action for this compound, reinforcing its importance in addressing contemporary challenges in infectious diseases and wound care.